Cas no 313230-00-1 (4-(3-Cyano-4,5,6,7-tetrahydro-benzo[b]thiophen-2-ylcarbamoyl)-butyric acid)

• Product Name: 4-(3-Cyano-4,5,6,7-tetrahydro-benzo[b]thiophen-2-ylcarbamoyl)-butyric acid
• CAS No: 313230-00-1
• Molecular Formula: C₁₄H₁₆N₂O₃S
• Molecular Weight: 292.353
• CID: 3071358
• PubChem ID: 804925

4-(3-Cyano-4,5,6,7-tetrahydro-benzo[b]thiophen-2-ylcarbamoyl)-butyric acid Properties

Names and Identifiers

• 4-(3-Cyano-4,5,6,7-tetrahydro-benzo[b]thiophen-2-ylcarbamoyl)-butyric acid
• EU-0010585
• 5-[(3-Cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)amino]-5-oxopentanoic acid
• 5-[(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)amino]-5-oxopentanoic acid
• SCHEMBL3278383
• Oprea1_729955
• CCG-111040
• 5-((3-Cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)amino)-5-oxopentanoic acid
• 4-[(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)carbamoyl]butanoic acid
• 313230-00-1
• Oprea1_554800
• 5-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-ylamino)-5-oxopentanoic acid
• AKOS000301217
• 5-((3-Cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)amino)-5-oxopentanoicacid
• Cambridge id 5310306

• MDL： MFCD00719925
• InChIKey： DNSUIRTWONTYEZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H16N2O3S/c15-8-10-9-4-1-2-5-11(9)20-14(10)16-12(17)6-3-7-13(18)19/h1-7H2,(H,16,17)(H,18,19)
• SMILES： O=C(O)CCCC(NC=1SC2=C(C1C#N)CCCC2)=O

Computed Properties

• Exact Mass: 292.08816355Da
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 292.08816355Da
• Heavy Atom Count: 20
• Complexity: 431
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides